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Compound of Interest |

Compound Name: AR-L 100 BS

CAS No.: 77303-18-5

Cat. No.: B1667595

\ J

High-Potency Pharmaceutical Intermediate (Cardiotonic
Agent)
Executive Summary & Hazard Identification

AR-L 100 BS is a potent imidazopyridine derivative developed by Boehringer Ingelheim. It
functions as a positive inotropic agent (increasing heart muscle contraction) and vasodilator,
structurally and functionally related to Sulmazole (AR-L 115).

Due to its high biological activity—specifically its ability to alter cardiovascular hemodynamics
at micro-molar concentrations—it must be classified and handled as a High-Potency Active
Pharmaceutical Ingredient (HPAPI) during disposal. It is not a standard organic solvent waste;
it is a bioactive hazard.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1667595?utm_src=pdf-interest
https://www.benchchem.com/product/b1667595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data / Classification

) Imidazopyridine / Phenyl-imidazopyridine
Chemical Class )
sulfoxide

CAS Number 77303-18-5

) ] o Positive Inotrope (PDE Inhibitor type);
Biological Activity Vasodilat
asodilator

Non-RCRA Listed (unless mixed), but

Characteristic Toxic

Waste Classification

High-Temperature Incineration (Destruction

Disposal Method o
Efficiency >99.99%)

Sanitary sewer (drain), Trash/Landfill,

Forbidden Methods )
Evaporation

Pre-Disposal Stabilization & Segregation

Before moving waste from the bench to the central accumulation area, you must stabilize the
compound to prevent aerosolization or accidental exposure.

A. Solid Waste (Powder/Residue)

o Causality: Fine powders of potent inotropes can be inhaled, leading to rapid systemic
absorption and cardiovascular events (tachycardia/hypotension).

e Protocol:

o

Wetting: If the powder is loose, lightly mist with an inert compatible solvent (e.g., PEG-400
or water if compatible) to suppress dust inside the fume hood.

o

Primary Containment: Place waste in a clear polyethylene bag (minimum 4 mil thickness).

o

Secondary Containment: Seal the primary bag inside a rigid, wide-mouth high-density
polyethylene (HDPE) jar.

o

Labeling: Mark clearly as "HIGH POTENCY API WASTE - TOXIC."
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B. Liquid Waste (Mother Liquors/Solutions)

o Causality: AR-L 100 BS contains a sulfoxide moiety (-S(=0)-). Avoid mixing with strong
oxidizers (peroxides, nitric acid) which could cause exothermic oxidation to the sulfone.

e Protocol:

o Segregation: Do not mix with general "Organic Solvent" waste streams (e.g.,
Acetone/Methanol waste) unless the concentration is <0.1%.

o Dedicated Stream: Collect in a "Trace Chemo/Toxic" waste container (usually blue or white
tag, depending on facility codes).

o pH Check: Ensure solution is neutral (pH 6-8) to prevent degradation into unknown
byproducts before incineration.

The Disposal Workflow (Self-Validating System)

This workflow ensures that the chain of custody is maintained from the laboratory bench to the
final destruction facility.
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Figure 1: Decision logic for segregating and packaging AR-L 100 BS waste streams.
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Decontamination of Labware

Glassware or equipment contaminated with AR-L 100 BS cannot be washed in a standard
dishwasher immediately. The residue must be chemically deactivated or solubilized and
collected.

» Solubilization: Rinse glassware with Methanol or DMSO (AR-L 100 BS is lipophilic).

o Collection: Collect the first three rinses into the Liquid Toxic Waste container (see Section
2B).

¢ Final Wash: Once visible residue is removed, wash with a surfactant (e.g., Alconox) and
water. This water can go to the drain only if the first rinses were collected.

o Verification: Use UV light (if applicable for this fluorophore class) or visual inspection to
ensure no residue remains.

Emergency Spill Response

If AR-L 100 BS is spilled outside a fume hood:

o Evacuate: Clear the immediate area (10 ft radius).

o PPE: Don double nitrile gloves, Tyvek sleeves, and an N95 or P100 respirator (dust hazard).
» Contain:

o Powder: Cover with a wet paper towel (dampened with water/methanol) to prevent dust.
Do not sweep dry.

o Liquid: Absorb with vermiculite or polypropylene pads.
o Clean: Wipe surface 3x with Methanol, followed by soap and water.

o Disposal: All cleanup materials (gloves, towels, pads) go into the Solid Toxic Waste stream
(Incineration).
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667595#ar-I-100-bs-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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